Cas no 1935064-61-1 (benzyl 6-oxo-5-oxa-2,7-diazaspiro3.4octane-2-carboxylate)

• Product Name: benzyl 6-oxo-5-oxa-2,7-diazaspiro3.4octane-2-carboxylate
• CAS No: 1935064-61-1
• MF: C₁₃H₁₄N₂O₄
• MW: 262.2613
• MDL: MFCD32735987
• CID: 5084243
• PubChem ID: 130706899
• Update Time: 2024-11-08

benzyl 6-oxo-5-oxa-2,7-diazaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 6-oxo-5-oxa-2,7-diazaspiro[3.4]octane-2-carboxylate
• benzyl 6-oxo-5-oxa-2,7-diazaspiro3.4octane-2-carboxylate
• 1935064-61-1
• F76097
• CS-0528753
• BS-48717

• MDL： MFCD32735987
• Inchi： 1S/C13H14N2O4/c16-11-14-7-13(19-11)8-15(9-13)12(17)18-6-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,16)
• InChI Key： AJDOYHCMXUUJQH-UHFFFAOYSA-N
• SMILES： O1C(N([H])C([H])([H])C21C([H])([H])N(C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C2([H])[H])=O

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9